1-[2-[4-(2-Methoxyphenyl)piperazino]ethyl]-3-(diphenylmethylene)-2,5-pyrrolidinedione

• Molecular Formula: C30H31N3O3
• Molecular Weight: 481.6 g/mol
• IUPAC Name: 3-benzhydrylidene-1-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C30H31N3O3/c1-36-27-15-9-8-14-26(27)32-19-16-31(17-20-32)18-21-33-28(34)22-25(30(33)35)29(23-10-4-2-5-11-23)24-12-6-3-7-13-24/h2-15H,16-22H2,1H3
• InChI Key: UHDVIHZGYVYYEM-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CCN3C(=O)CC(=C(C4=CC=CC=C4)C5=CC=CC=C5)C3=O

Description

1-[2-[4-(2-Methoxyphenyl)piperazino]ethyl]-3-(diphenylmethylene)-2,5-pyrrolidinedione, commonly known as MDPV, is a synthetic cathinone that has been classified as a designer drug. It is a psychoactive substance that is known to produce stimulant effects similar to those of cocaine and amphetamines. MDPV has been the subject of scientific research due to its potential use as a research tool for studying the central nervous system.

Mechanism of Action

MDPV acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters for these neurotransmitters and prevents their reuptake, leading to an increase in their levels in the synaptic cleft. This increase in neurotransmitter levels is responsible for the stimulant effects of MDPV.
Biochemical and Physiological Effects
MDPV produces a range of biochemical and physiological effects, including increased heart rate and blood pressure, hyperthermia, and hyperactivity. It also produces a range of subjective effects, including euphoria, increased sociability, and increased energy and alertness. These effects are similar to those produced by other stimulant drugs such as cocaine and amphetamines.

Advantages and Limitations for Lab Experiments

MDPV has several advantages as a research tool. It produces stimulant effects similar to those of cocaine and amphetamines, making it a useful tool for studying the mechanisms of action of these drugs. It also has a relatively long half-life, which allows for longer experiments. However, MDPV has several limitations as a research tool. It is a synthetic cathinone, which means that it is not a natural compound found in the body. This makes it difficult to extrapolate the results of experiments using MDPV to the effects of natural neurotransmitters. Additionally, MDPV has a high potential for abuse, which may limit its use in laboratory experiments.

Future Directions

There are several future directions for research on MDPV. One area of research is the development of more selective reuptake inhibitors for dopamine, norepinephrine, and serotonin. This could lead to the development of drugs with fewer side effects than MDPV. Another area of research is the development of drugs that target the dopamine transporter specifically, as this transporter is thought to be the primary target of MDPV. Finally, research could be conducted on the long-term effects of MDPV use, as little is currently known about the potential for addiction and other negative effects.

Synthesis Methods

MDPV is synthesized through a multi-step process that involves the reaction of piperazine with 2-methoxyphenylacetonitrile to form 4-(2-methoxyphenyl)piperazine. The resulting compound is then reacted with ethyl bromoacetate to produce 1-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)pyrrolidin-2,5-dione. The final step involves the reaction of this compound with benzaldehyde to form MDPV.

Scientific Research Applications

MDPV has been used as a research tool for studying the central nervous system. It has been shown to produce stimulant effects similar to those of cocaine and amphetamines, making it a useful tool for studying the mechanisms of action of these drugs. MDPV has also been used to study the role of the dopamine transporter in the brain, as it has been shown to inhibit the reuptake of dopamine.